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Compound of Interest

Compound Name: Olsalazine-d3,15N

Cat. No.: B12377649 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Olsalazine-d3,15N₂ is not readily available.

This guide is based on the safety information for the closely related compounds, Olsalazine

and Olsalazine sodium. The macroscopic chemical and toxicological properties of Olsalazine-
d3,15N₂ are expected to be nearly identical to its unlabeled counterpart. This information is

intended for researchers, scientists, and drug development professionals.

Chemical and Physical Properties
Olsalazine is an aminosalicylate and a prodrug of mesalamine (5-aminosalicylic acid, 5-ASA).

[1] It is comprised of two mesalamine molecules linked by an azo bridge.[1] This bond is

cleaved in the colon to release the active drug.[1]
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Property Value Source

Molecular Formula C₁₄H₁₀N₂O₆ PubChem[2]

Molecular Weight 302.24 g/mol PubChem[2]

CAS Number 15722-48-2 PubChem

Appearance Not Determined Cayman

Melting Point Undetermined Cayman

Boiling Point Undetermined Cayman

Solubility in Water Not Determined Cayman

pH Not Applicable Cayman

Property (Olsalazine
Sodium)

Value Source

Molecular Formula C₁₄H₈N₂Na₂O₆ PubChem

Molecular Weight 346.20 g/mol PubChem

CAS Number 6054-98-4 Cayman

Hazard Identification and Precautionary Measures
Olsalazine sodium is classified as causing skin irritation, serious eye irritation, and may cause

respiratory irritation.
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Hazard Statement GHS Classification Precautionary Statements

H315: Causes skin irritation Skin Irritation (Category 2)

P264: Wash skin thoroughly

after handling. P280: Wear

protective gloves. P302+P352:

IF ON SKIN: Wash with plenty

of water. P332+P313: If skin

irritation occurs: Get medical

advice/attention. P362+P364:

Take off contaminated clothing

and wash it before reuse.

H319: Causes serious eye

irritation
Eye Irritation (Category 2A)

P280: Wear eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P337+P313:

If eye irritation persists: Get

medical advice/attention.

H335: May cause respiratory

irritation

Specific target organ toxicity —

single exposure (Category 3)

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P271: Use only outdoors or

in a well-ventilated area.

P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing. P312: Call a

POISON CENTER/doctor if

you feel unwell. P403+P233:

Store in a well-ventilated

place. Keep container tightly

closed. P405: Store locked up.
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Toxicological Information
The available toxicological data for Olsalazine is limited.

Toxicity Metric Value Species Source

Oral TDLo 3.57 mg/kg Human Cayman

Oral LD50 No Data Available - -

Long-Term Effects: Animal studies have indicated a potential for adverse effects on the fetus.

Repeat-dose studies in animals have shown a potential to cause adverse effects on the

kidneys.

Clinical Effects: The most common adverse effects reported with clinical use are diarrhea,

nausea, rash, and vomiting.

Experimental Protocols
Detailed experimental protocols for the toxicological studies cited in the Safety Data Sheets are

not publicly available. The following are general procedural recommendations based on the

available safety information.

First Aid Measures:

Inhalation: If breathing is difficult, move the person to fresh air and keep them at rest in a

position comfortable for breathing. Seek medical attention if symptoms develop or persist.

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and plenty of water. If skin irritation occurs, seek medical attention.

Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if

present and easy to do. Continue rinsing and consult a doctor.

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person and seek immediate medical attention.

Handling and Storage:
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Handling: Avoid contact with eyes, skin, and clothing. Avoid breathing dust and minimize dust

generation. Use with adequate ventilation. Wear appropriate personal protective equipment,

including safety goggles and gloves.

Storage: Store in a closed container at room temperature, away from heat, moisture, and

direct light. Keep the container tightly closed in a well-ventilated place.

Mechanism of Action and Signaling Pathway
Olsalazine is a prodrug that is not absorbed in the upper gastrointestinal tract. Upon reaching

the colon, bacterial azoreductases cleave the azo bond, releasing two molecules of the active

anti-inflammatory agent, mesalamine (5-ASA). Mesalamine is believed to exert its anti-

inflammatory effects locally in the colon by inhibiting cyclooxygenase (COX) and lipoxygenase,

thereby reducing the production of prostaglandins and leukotrienes.
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Mechanism of action of Olsalazine.

Accidental Release Measures
In case of a spill, wear appropriate personal protective equipment and avoid inhaling dust. Do

not touch damaged containers or spilled material unless wearing appropriate protective

clothing. Ensure adequate ventilation. For large spills, non-essential personnel should be

evacuated from the affected area.

Fire-Fighting Measures
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Use water, dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish fires.

Formation of toxic gases such as carbon oxides and nitrogen oxides is possible during heating

or in a fire. Firefighters should wear self-contained breathing apparatus.

Disposal Considerations
Dispose of waste in an appropriately labeled, sealed container. Care should be taken to avoid

environmental release.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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